Cas no 1862763-34-5 (6-methoxy-N-methylpyridine-3-sulfonamide)

• Product Name: 6-methoxy-N-methylpyridine-3-sulfonamide
• CAS No: 1862763-34-5
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 6793937
• PubChem ID: 68048303
• Update Time: 2025-11-01

6-methoxy-N-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1862763-34-5
• 6-methoxy-N-methylpyridine-3-sulfonamide
• MFCD34168904
• 6-Methoxy-pyridine-3-sulfonic acid methylamide
• 6-Methoxy-pyridine-3-sulfonic acid methylamide, 95%
• SCHEMBL10153783

• Inchi： 1S/C7H10N2O3S/c1-8-13(10,11)6-3-4-7(12-2)9-5-6/h3-5,8H,1-2H3
• InChI Key： OLDHVEGQYPNIFI-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)OC)(NC)(=O)=O

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.7Ų

Additional information on 6-methoxy-N-methylpyridine-3-sulfonamide

Introduction to 6-methoxy-N-methylpyridine-3-sulfonamide (CAS No. 1862763-34-5)

6-methoxy-N-methylpyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1862763-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine sulfonamide class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 6-methoxy-N-methylpyridine-3-sulfonamide, including its methoxy and methyl substituents on the pyridine ring and the sulfonamide functional group at the 3-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The sulfonamide moiety is particularly noteworthy in medicinal chemistry due to its ability to form hydrogen bonds, which enhances binding affinity to biological targets. Additionally, the presence of electron-withdrawing groups such as the sulfonamide can influence the compound's solubility and metabolic stability, critical factors in drug design. The 6-methoxy-N-methylpyridine-3-sulfonamide structure provides a balance between lipophilicity and polarizability, which is often desirable in small molecule drugs targeting intracellular receptors or enzymes.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Research has demonstrated that pyridine sulfonamides exhibit potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The 6-methoxy-N-methylpyridine-3-sulfonamide molecule has been investigated for its interaction with biological targets such as kinases and proteases, which are key players in many disease pathways.

One of the most compelling aspects of 6-methoxy-N-methylpyridine-3-sulfonamide is its versatility as a building block for more complex drug candidates. By modifying its core structure or appending additional functional groups, chemists can fine-tune its biological activity and optimize its pharmacokinetic properties. For instance, recent studies have explored derivatives of this compound that show enhanced binding affinity to specific protein targets, suggesting its potential as a lead compound in structure-based drug design.

The synthesis of 6-methoxy-N-methylpyridine-3-sulfonamide typically involves multi-step organic reactions, starting from commercially available pyridine precursors. The introduction of the methoxy group at the 6-position and the sulfonamide group at the 3-position requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a computational chemistry perspective, 6-methoxy-N-methylpyridine-3-sulfonamide has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into how the compound's geometry and electronic distribution influence binding affinity and specificity. Such information is crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmacological profile of 6-methoxy-N-methylpyridine-3-sulfonamide has been evaluated through in vitro assays targeting various enzymes and receptors. Preliminary findings suggest that this compound exhibits inhibitory activity against certain kinases, which are overexpressed in cancer cells. This observation aligns with the broader trend in oncology research toward developing small molecule inhibitors that selectively target aberrant signaling pathways in tumors.

Moreover, the metabolic stability of 6-methoxy-N-methylpyridine-3-sulfonamide has been assessed to determine its potential for clinical translation. Studies using liver microsomes have revealed that this compound undergoes moderate biotransformation, suggesting a reasonable half-life in vivo. However, further investigations are needed to fully characterize its pharmacokinetic behavior in animal models and humans.

The role of computational tools in optimizing 6-methoxy-N-methylpyridine-3-sulfonamide derivatives cannot be overstated. Machine learning algorithms have been employed to predict novel analogs with enhanced potency or selectivity based on existing data sets. These approaches have accelerated the drug discovery process by identifying promising candidates for experimental validation.

In conclusion,6-methoxy-N-methylpyridine-3-sulfonamide (CAS No. 1862763-34-5) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable asset in pharmaceutical research. As ongoing studies continue to elucidate its biological activities and pharmacokinetic properties,this compound holds significant potential for addressing unmet medical needs across multiple therapeutic domains.